Cas no 1177316-74-3 (N-[2-(1H-Pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine)

• Product Name: N-[2-(1H-Pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine
• CAS No: 1177316-74-3
• MF: C₁₂H₁₂N₄S
• MW: 244.315480232239
• MDL: MFCD13474756
• CID: 5048847
• PubChem ID: 45496458
• Update Time: 2025-08-04

N-[2-(1H-Pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-[2-(1H-pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine
• N-(2-pyrazol-1-ylethyl)-1,3-benzothiazol-2-amine
• N-[2-(1H-Pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine

• MDL： MFCD13474756
• Inchi： 1S/C12H12N4S/c1-2-5-11-10(4-1)15-12(17-11)13-7-9-16-8-3-6-14-16/h1-6,8H,7,9H2,(H,13,15)
• InChI Key： YBKIRQAYUJOEKX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NCCN1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 2.6
• Topological Polar Surface Area: 71

Additional information on N-[2-(1H-Pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine

N-[2-(1H-Pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine: A Comprehensive Overview

N-[2-(1H-Pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine, also known by its CAS number 1177316-74-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole ring system with a pyrazole moiety. The benzothiazole group is a well-known heterocyclic structure that has been extensively studied for its versatile applications in drug discovery, sensor development, and optoelectronic materials. The integration of the pyrazole group further enhances the compound's chemical versatility and functional properties.

Recent studies have highlighted the potential of this compound in the development of advanced materials for electronic applications. For instance, researchers have explored its use as a building block for constructing two-dimensional (2D) covalent organic frameworks (COFs). These frameworks are highly porous and exhibit excellent electronic properties, making them ideal candidates for gas sensing and energy storage applications. The ability of N-[2-(1H-Pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine to form stable COFs is attributed to its ability to undergo efficient condensation reactions under mild conditions.

In addition to its role in materials science, this compound has also been investigated for its potential in drug design. The benzothiazole moiety is known to exhibit anti-inflammatory and antioxidant properties, while the pyrazole group can enhance bioavailability and target specificity. Recent research has focused on modifying the substituents on the benzothiazole ring to optimize these properties further. For example, studies have shown that introducing electron-withdrawing groups on the benzothiazole ring can significantly enhance the compound's ability to inhibit certain enzymes associated with inflammatory diseases.

The synthesis of N-[2-(1H-Pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine involves a multi-step process that typically begins with the preparation of the benzothiazole core. This is followed by functionalization with the pyrazole group through nucleophilic substitution or coupling reactions. The choice of reaction conditions plays a critical role in ensuring high yields and maintaining the integrity of the final product. Researchers have reported that using microwave-assisted synthesis can significantly accelerate the reaction process while maintaining product purity.

From an analytical standpoint, this compound has been thoroughly characterized using various spectroscopic techniques such as UV-vis spectroscopy, fluorescence spectroscopy, and X-ray crystallography. These studies have provided valuable insights into its electronic structure, photophysical properties, and crystal packing behavior. For instance, fluorescence spectroscopy has revealed that N-[2-(1H-Pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine exhibits strong emission in the visible region, making it a promising candidate for fluorescent sensing applications.

Looking ahead, the potential applications of this compound are vast and varied. Its unique combination of structural features makes it an attractive candidate for exploring new frontiers in organic electronics and medicinal chemistry. As research continues to uncover its full potential, N-[2-(1H-Pyrazol-1-yl)ethyl]-1,3-benzothiazol-2-amine is poised to play a significant role in advancing both academic research and industrial innovation.